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Available Information on Fosamprenavir-d4 Calcium
Salt

The table below summarizes the key specifications for Fosamprenavir-d4 calcium salt that are available

from commercial chemical suppliers:

Parameter Specification / Value

Product Name Fosamprenavir-d4 Calcium Salt [1] [2]

Synonyms GW-433908G-d4; Lexiva-d4; Telzir-d4 [1] [2]

Chemical
Formula

C25H30D4CaN3O9PS [1]

Molecular
Weight

627.69 g/mol [1]

Appearance White to Off-White Solid [1] [2]

Purity 95% [2] to 98% [1]
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Parameter Specification / Value

Storage
Conditions

2-8°C, Refrigerator, Under inert atmosphere [1] / Hygroscopic, -20°C Freezer, Under
Inert Atmosphere [2]

Reported
Solubility

Aqueous Acid, Methanol [2]

Application HIV protease inhibitor; water-soluble prodrug of amprenavir. Used as a
pharmaceutical standard and stable isotope-labeled compound. [1] [2]

Methodologies for Reference Standard Qualification

For a reference standard, qualification is a rigorous process to establish its identity, purity, and stability. The

following table outlines the core experiments required, though specific protocols and acceptance criteria are

defined by the user's internal quality standards or regulatory guidelines.

Test Parameter Standard Experimental Protocols & Purpose Supporting Data from Search

| Identity Confirmation | Mass Spectrometry (MS): Confirms molecular weight and structure. The

deuterated standard should show a 4 Da mass shift from the non-deuterated compound. Fourier Transform

Infrared (FTIR): Verifies functional groups. NMR Spectroscopy: Provides structural confirmation. |

Molecular weight confirmed as 627.69 [1]. | | Purity Assay | High-Performance Liquid Chromatography

(HPLC): Primary method for determining chromatographic purity. Related Substances Method: Separates

and quantifies impurities and degradation products. | Purity listed as 95%-98% by suppliers [1] [2]. | | Water

Content | Karl Fischer (KF) Titration: Precisely measures water content, critical for hygroscopic

compounds. | The compound is noted to be hygroscopic, making this test essential [2]. | | Structural

Analysis | Powder X-Ray Diffraction (PXRD): Determines the crystalline form and polymorphism.

Differential Scanning Calorimetry (DSC): Measures melting point and thermal behavior. | For the non-

deuterated form (Fosamprenavir Calcium), a melting point of 282-284°C is reported [3] [2]. |

The experimental workflow for qualifying a reference standard like Fosamprenavir-d4 calcium salt

generally follows a logical sequence to ensure each parameter is confirmed before proceeding to the next.
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The diagram below illustrates this typical pathway.

Start: Receive Candidate Standard

Identity Test 1:
Mass Spectrometry (MS)

Identity Test 2:
NMR Spectroscopy

Identity Test 3:
FTIR Spectroscopy

Purity & Impurities:
HPLC Analysis

Water Content:
Karl Fischer Titration

Physicochemical Props:
DSC & PXRD

Assign Final Value

Release as
Qualified Standard
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A Path Forward for Your Comparison Guide

Since a pre-made guide is unavailable, you can construct your own objective comparison by taking these

steps:

Obtain Certificate of Analysis (CoA): Directly request the CoA from suppliers of Fosamprenavir-d4
calcium salt (e.g., PharmAffiliates, Chemsky, Cato Research Chemicals) [1] [2]. The CoA is the

definitive document containing lot-specific data on identity, purity, and impurities.
Reference Official Monographs: Consult the official monograph for the non-deuterated

Fosamprenavir Calcium in a recognized pharmacopeia (e.g., USP). While not for the -d4 variant, it
provides validated testing methods and acceptance criteria that can be directly adapted [4].

Define Your Comparison Framework: Establish a set of Critical Quality Attributes (CQAs)—such
as chromatographic purity, total impurities, water content, and isotopic enrichment—against which

you will evaluate different lots or suppliers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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